Cas no 2137560-94-0 (4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2137560-94-0
• MF: C₁₃H₁₄ClFN₂
• MW: 252.715065479279
• CID: 6445175
• PubChem ID: 165458538
• Update Time: 2025-06-07

4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2137560-94-0
• EN300-737244
• 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C13H14ClFN2/c1-8(2)13-10(7-17(3)16-13)9-5-4-6-11(14)12(9)15/h4-8H,1-3H3
• InChI Key： RCLIAXAEWQYMJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 252.0829543g/mol
• Monoisotopic Mass: 252.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole

Introduction to 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2137560-94-0)

4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole, identified by its CAS number 2137560-94-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the pyrazole class, which is well-documented for its role in drug discovery and development. The presence of both chloro and fluoro substituents on the aromatic ring, along with the propyl group on the pyrazole ring, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation.

The structural features of 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole make it an interesting molecule for medicinal chemists. The chloro and fluoro groups are known to enhance the metabolic stability and binding affinity of small molecules to biological targets. Specifically, the chloro group can participate in hydrogen bonding interactions, while the fluoro group can influence electronic properties and lipophilicity. These characteristics are crucial for designing compounds with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in pyrazole derivatives as scaffolds for developing novel therapeutic agents. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this molecule may interact with enzymes and receptors involved in cancer progression, making it a valuable candidate for further pharmacological exploration.

One of the most compelling aspects of 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole is its synthetic accessibility. The compound can be readily synthesized through multi-step organic reactions, starting from commercially available precursors. This accessibility is crucial for conducting large-scale screening studies and optimizing lead compounds for clinical development. The synthesis typically involves functional group transformations such as halogenation, alkylation, and cyclization, which are well-established in synthetic organic chemistry.

The biological evaluation of 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole has revealed promising results in several in vitro assays. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases associated with cancer cell proliferation. Additionally, it has demonstrated interactions with receptors involved in pain signaling, suggesting potential applications in managing chronic pain conditions. These findings underscore the compound's versatility and highlight its therapeutic potential.

Advances in computational chemistry have further enhanced the understanding of 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole's behavior. Molecular docking simulations have been used to predict binding affinities and identify key interaction points with biological targets. These simulations provide valuable insights into the compound's mechanism of action and guide the design of analogs with improved potency and selectivity. The integration of experimental data with computational models has become an indispensable tool in modern drug discovery.

The pharmacokinetic properties of 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole are also of great interest. Studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Furthermore, preliminary toxicity assessments have shown that it is well-tolerated at tested doses, suggesting a low risk of adverse effects. These pharmacokinetic characteristics make it a promising candidate for further clinical investigation.

Future research on 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole will focus on optimizing its chemical structure to enhance its biological activity and therapeutic efficacy. Strategies such as scaffold hopping and structure-based drug design will be employed to develop novel derivatives with improved properties. Additionally, preclinical studies will be conducted to evaluate its safety and efficacy in animal models before moving into human clinical trials.

The significance of 4-(3-chloro-2-fluorophenyl)-1-methyl-3-(propan-2-y l)-1H-pyrazole extends beyond its potential as a therapeutic agent. It serves as a valuable building block for synthesizing more complex molecules with tailored biological activities. The insights gained from studying this compound contribute to the broader understanding of pyrazole derivatives and their applications in medicine.

In conclusion,4-(3-chloro - 2 - fluoro phen yl) - 1 - methyl - 3 - ( pro pan - 2 - yl) - 1 H - py raz ole ( CAS No . 2137560 - 94 - 0 ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique chemical properties , combined with promising biological activities , make it an attractive candidate for further investigation . As research continues to uncover new applications for this molecule , it is likely to play an important role in the development of novel therapeutic agents.